N,N-dimethyl-4-(5-nitro-1H-benzimidazol-2-yl)aniline

• IUPAC Name: N,N-dimethyl-4-(6-nitro-1H-benzimidazol-2-yl)aniline
• InChI: InChI=1S/C15H14N4O2/c1-18(2)11-5-3-10(4-6-11)15-16-13-8-7-12(19(20)21)9-14(13)17-15/h3-9H,1-2H3,(H,16,17)
• InChI Key: IKXRQYVVUBRJLU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2=NC3=C(N2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H14N4O2
• DSSTOX Substance ID: DTXSID401200388
• Molecular Weight: 282.30 g/mol
• CAS RN: 111114-79-5

Description

N,N-dimethyl-4-(5-nitro-1H-benzimidazol-2-yl)aniline is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields. This compound is commonly referred to as DMNB, and it is known for its unique properties that make it useful in scientific research.

Mechanism of Action

The mechanism of action of DMNB involves the interaction of the compound with the analyte of interest. This interaction leads to a change in the fluorescence properties of DMNB, which can be detected using various techniques.
Biochemical and Physiological Effects:
DMNB has been shown to have no significant biochemical or physiological effects on living organisms. However, it is important to note that DMNB should be handled with care as it is a potentially hazardous substance.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMNB is its high sensitivity and selectivity for detecting various analytes. Additionally, DMNB is relatively easy to synthesize and can be used in a wide range of experimental conditions. However, one of the main limitations of DMNB is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several potential future directions for research involving DMNB. One potential application is the development of new fluorescent probes based on DMNB for detecting other analytes of interest. Additionally, DMNB could be used in the development of new diagnostic tools for various diseases. Finally, further research is needed to fully understand the potential toxicity of DMNB and develop safe handling and disposal procedures.

Synthesis Methods

The synthesis of DMNB involves the reaction of 5-nitro-1H-benzimidazole with N,N-dimethylaniline in the presence of a catalyst. This reaction leads to the formation of DMNB, which is a yellow crystalline solid.

Scientific Research Applications

DMNB has been widely used in scientific research due to its fluorescent properties. This compound is commonly used as a fluorescent probe to detect the presence of various analytes. For example, DMNB has been used to detect the presence of nitric oxide, a signaling molecule that plays a critical role in many physiological processes.